Cas no 1202-08-0 (Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-)
1202-08-0 structure
Product Name:Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-
Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-
- 1-(2-methyl-5-propan-2-ylphenyl)ethanone
- 1-(5-ISOPROPYL-2-METHYLPHENYL)ETHANONE
- 5'-isopropyl-2'-methylacetophenone
- 1-(5-isopropyl-2-methylphenyl)-1-ethanone
- 1-(5-Isopropyl-2-methyl-phenyl)-aethanon
- 1-(5-isopropyl-2-methyl-phenyl)-ethanone
- 1-Methyl-4-isopropyl-2-acetyl-benzol
- 2-Methyl-5-isopropyl acetophenone
- 5-Isopropyl-2-methylacetophenone
- AC1L2FBM
- EINECS 214-862-2
- NSC9414
- SureCN3210024
- NS00023907
- 5/'-Isopropyl-2/'-methylacetophenone
- LVNVQCXLRILPCM-UHFFFAOYSA-N
- AKOS006228106
- Q27258211
- 3YKN12PCEQ
- NSC 9414
- UNII-3YKN12PCEQ
- NSC-9414
- 1-(5-Isopropyl-2-methylphenyl)ethan-1-one
- Acetophenone, 2'-methyl-5'-isopropyl
- Ethanone, 1-(2-methyl-5-(1-methylethyl)phenyl)-
- Carvacrylmethylketon
- 1-[2-methyl-5-(propan-2-yl)phenyl]ethan-1-one
- AI3-17974
- SCHEMBL3210024
- Acetophenone, 5-isopropyl-2-methyl-
- A804466
- 1202-08-0
- DTXSID1074468
- FT-0652395
-
- Inchi: 1S/C12H16O/c1-8(2)11-6-5-9(3)12(7-11)10(4)13/h5-8H,1-4H3
- InChI Key: LVNVQCXLRILPCM-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C(C)C=CC(=C1)C(C)C
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.1
Experimental Properties
- Density: 0.9560
- Boiling Point: 249.5°C (estimate)
- Flash Point: 97.6°C
- Refractive Index: 1.5181 (estimate)
- PSA: 17.07
- LogP: 3.32100
Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
1202-08-0 (Ethanone,1-[2-methyl-5-(1-methylethyl)phenyl]-) Related Products
- 704-00-7(1,2-Diacetylbenzene)
- 954-16-5(2,4,6-Trimethylbenzophenone)
- 89-74-7(2',4'-Dimethylacetophenone)
- 5447-86-9(10,10-Dimethylanthrone)
- 1667-01-2(1-(2,4,6-trimethylphenyl)ethan-1-one)
- 577-16-2(2'-Methylacetophenone)
- 1159-86-0(1,2-Phenylenebis(phenylmethanone))
- 84-47-9(2-Tert-Butylanthraquinone)
- 131-58-8(2-Methylbenzophenone)
- 1140-14-3(2,4-Dimethylbenzophenone)
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